![molecular formula C9H8IN B1600548 1H-Indole, 2-iodo-1-methyl- CAS No. 75833-63-5](/img/structure/B1600548.png)
1H-Indole, 2-iodo-1-methyl-
Overview
Description
“1H-Indole, 2-iodo-1-methyl-” is a derivative of indole, which is a significant heterocyclic system in natural products and drugs . Indoles are important types of molecules and natural products and play a main role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Synthesis Analysis
The synthesis of indole derivatives has been the focus of many researchers in the study of pharmaceutical compounds for many years . A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence . This procedure is very rapid (total reaction time under 30 minutes), operationally straightforward, generally high yielding and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products .Molecular Structure Analysis
The molecular structure of “1H-Indole, 2-iodo-1-methyl-” can be analyzed using various tools. For example, the structure can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Indole derivatives show various biologically vital properties . The Sonogashira cross-coupling reaction was run with various substitutions using electron donor groups and electron-withdrawing groups on the aromatic ring, either in ortho, meta or para .Physical And Chemical Properties Analysis
The physical and chemical properties of “1H-Indole, 2-iodo-1-methyl-” can be analyzed using various tools. For example, the molecular weight is 257.07 g/mol . The compound has a XLogP3 of 2.8, indicating its lipophilicity . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 0 .Scientific Research Applications
Palladium-Catalyzed Arylation of Indoles
Palladium-catalyzed arylation methods have been developed for direct arylation of indoles, including 1-methylindole, demonstrating high selectivity for C-2 arylation. These methods provide insights into the regioselectivity observed in arylation reactions, supported by mechanistic studies that suggest an electrophilic palladation pathway. The reaction kinetics and the kinetic isotope effect studies offer a rationale for the selectivity and efficiency of these processes, which are crucial for synthesizing complex indole derivatives used in various chemical and pharmaceutical applications (Lane, Brown, & Sames, 2005).
Iodo-Amination of Indoles
A novel 1,3-iodo-amination of 2-methyl indoles has been developed, involving Csp2-Csp3 dual functionalization. This method enables the synthesis of 2-aminomethyl-3-iodo-indole derivatives through a unique mechanism that includes a 1,4-transfer of an imide group. Such advancements are significant for the development of new indole-based compounds with potential biological activities (Moriyama, Hamada, Ishida, & Togo, 2018).
Synthesis and Functionalization of Indoles
The synthesis and functionalization of indoles through palladium-catalyzed reactions have been extensively studied, highlighting the importance of indole structures in natural and synthetic compounds. This research provides a comprehensive overview of the methodologies available for constructing and modifying indole cores, which are essential components in many biologically active molecules (Cacchi & Fabrizi, 2005).
Chemistry of Isatins
Isatins, closely related to indoles, have been recognized for their versatility in synthesizing a wide range of heterocyclic compounds. Their role as modulators of biochemical processes further underscores the significance of indole derivatives in medicinal chemistry and drug development (Garden & Pinto, 2001).
Microwave-Assisted Synthesis of Indole Derivatives
The microwave-assisted synthesis of 2-methyl-1H-indole-3-carboxylate derivatives exemplifies modern techniques in the rapid and efficient generation of indole-based compounds. This approach underscores the adaptability of indole synthesis to innovative technologies, facilitating the development of new pharmaceuticals (Bellavita et al., 2022).
Mechanism of Action
Target of Action
Indole derivatives are known to play a significant role in cell biology . They are important types of molecules and natural products that have attracted increasing attention in recent years for the treatment of cancer cells, microbes, and different types of disorders in the human body .
Mode of Action
Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Biochemical Pathways
Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that indole derivatives likely interact with multiple biochemical pathways.
Result of Action
Indole derivatives are known to show various biologically vital properties .
Action Environment
The synthesis of indole derivatives has been reported , suggesting that the reaction conditions could potentially influence the properties and actions of these compounds.
Future Directions
The future directions for the study of “1H-Indole, 2-iodo-1-methyl-” and other indole derivatives are vast. Given the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community . It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds .
Biochemical Analysis
Biochemical Properties
Indole derivatives are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Indole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of 2-Iodo-1-methyl-1H-indole is not well-defined. It is known that indole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
Indole derivatives are known to be involved in various metabolic pathways , but the specific pathways involving 2-Iodo-1-methyl-1H-indole are yet to be identified.
Properties
IUPAC Name |
2-iodo-1-methylindole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8IN/c1-11-8-5-3-2-4-7(8)6-9(11)10/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGRGNTREXMXYAP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C=C1I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20453953 | |
Record name | 1H-Indole, 2-iodo-1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20453953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
75833-63-5 | |
Record name | 1H-Indole, 2-iodo-1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20453953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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